![molecular formula C18H24N2O4 B5289649 3-methyl-7-(2-methyl-2-phenoxypropanoyl)-1-oxa-3,7-diazaspiro[4.5]decan-2-one](/img/structure/B5289649.png)
3-methyl-7-(2-methyl-2-phenoxypropanoyl)-1-oxa-3,7-diazaspiro[4.5]decan-2-one
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
3-methyl-7-(2-methyl-2-phenoxypropanoyl)-1-oxa-3,7-diazaspiro[4.5]decan-2-one, also known as MPDPV, is a psychoactive drug that belongs to the cathinone family. It is a synthetic compound that has been used for recreational purposes due to its stimulant effects. However, scientific research has also been conducted to explore its potential therapeutic applications.
Mechanism of Action
3-methyl-7-(2-methyl-2-phenoxypropanoyl)-1-oxa-3,7-diazaspiro[4.5]decan-2-one acts as a reuptake inhibitor of dopamine, norepinephrine, and serotonin. It increases the levels of these neurotransmitters in the brain, leading to its stimulant effects.
Biochemical and Physiological Effects:
The use of this compound has been associated with various biochemical and physiological effects, such as increased heart rate, blood pressure, and body temperature. It can also cause agitation, paranoia, and hallucinations.
Advantages and Limitations for Lab Experiments
3-methyl-7-(2-methyl-2-phenoxypropanoyl)-1-oxa-3,7-diazaspiro[4.5]decan-2-one can be used in laboratory experiments to study the effects of stimulants on the brain and behavior. However, its use is limited due to its potential for abuse and toxicity.
Future Directions
1. Investigate the potential therapeutic applications of 3-methyl-7-(2-methyl-2-phenoxypropanoyl)-1-oxa-3,7-diazaspiro[4.5]decan-2-one in the treatment of neurological and psychiatric disorders.
2. Study the long-term effects of this compound use on the brain and behavior.
3. Explore the potential of this compound as a pain reliever.
4. Develop safer and more effective derivatives of this compound for therapeutic use.
5. Investigate the potential of this compound as a research tool for studying the effects of stimulants on the brain and behavior.
In conclusion, this compound is a synthetic compound that has been used for recreational purposes due to its stimulant effects. However, scientific research has also been conducted to explore its potential therapeutic applications. Its use is limited due to its potential for abuse and toxicity, but further research may lead to the development of safer and more effective derivatives for therapeutic use.
Synthesis Methods
The synthesis of 3-methyl-7-(2-methyl-2-phenoxypropanoyl)-1-oxa-3,7-diazaspiro[4.5]decan-2-one involves the reaction of 3,4-methylenedioxyphenylpropan-2-one with 2-bromo-1-(4-methoxyphenyl)propan-1-one, followed by the reduction of the resulting ketone with sodium borohydride. The final product is obtained by the reaction of the resulting alcohol with oxalyl chloride and N-methylmorpholine.
Scientific Research Applications
3-methyl-7-(2-methyl-2-phenoxypropanoyl)-1-oxa-3,7-diazaspiro[4.5]decan-2-one has been studied for its potential therapeutic applications in the treatment of various neurological and psychiatric disorders, such as depression, anxiety, and attention deficit hyperactivity disorder (ADHD). It has also been investigated for its potential as a pain reliever.
Properties
IUPAC Name |
3-methyl-9-(2-methyl-2-phenoxypropanoyl)-1-oxa-3,9-diazaspiro[4.5]decan-2-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H24N2O4/c1-17(2,23-14-8-5-4-6-9-14)15(21)20-11-7-10-18(13-20)12-19(3)16(22)24-18/h4-6,8-9H,7,10-13H2,1-3H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IVKAXDYCYKGRAJ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C(=O)N1CCCC2(C1)CN(C(=O)O2)C)OC3=CC=CC=C3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H24N2O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
332.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.